Cas no 1705767-22-1 (1-(2,5-difluorophenyl)methanesulfonyl-3-methanesulfonylpyrrolidine)

• Product Name: 1-(2,5-difluorophenyl)methanesulfonyl-3-methanesulfonylpyrrolidine
• CAS No: 1705767-22-1
• MF: C₁₂H₁₅F₂NO₄S₂
• MW: 339.378607988358
• CID: 6245819
• PubChem ID: 90584737
• Update Time: 2025-05-19

1-(2,5-difluorophenyl)methanesulfonyl-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)methanesulfonyl-3-methanesulfonylpyrrolidine
• 1705767-22-1
• AKOS024877224
• 1-[(2,5-difluorophenyl)methanesulfonyl]-3-methanesulfonylpyrrolidine
• F6435-0606
• 1-[(2,5-difluorophenyl)methylsulfonyl]-3-methylsulfonylpyrrolidine
• 1-((2,5-difluorobenzyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine

• Inchi： 1S/C12H15F2NO4S2/c1-20(16,17)11-4-5-15(7-11)21(18,19)8-9-6-10(13)2-3-12(9)14/h2-3,6,11H,4-5,7-8H2,1H3
• InChI Key： OQERTSMLDDVIMT-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C1)S(CC1C=C(C=CC=1F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 339.04105663g/mol
• Monoisotopic Mass: 339.04105663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-difluorophenyl)methanesulfonyl-3-methanesulfonylpyrrolidine

Professional Introduction to 1-(2,5-difluorophenyl)methanesulfonyl-3-methanesulfonylpyrrolidine and CAS No. 1705767-22-1

1-(2,5-difluorophenyl)methanesulfonyl-3methanesulfonylpyrrolidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1705767-22-1, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its molecular structure, characterized by the presence of multiple sulfonyl groups and a fluorinated aromatic ring, makes it an intriguing subject for researchers seeking novel therapeutic agents.

The compound's structure is composed of a pyrrolidine core substituted with two methanesulfonyl groups and an aromatic ring bearing two fluorine atoms at the 2 and 5 positions. This specific arrangement imparts distinct electronic and steric properties that can influence its interactions with biological targets. The sulfonyl groups, in particular, are known for their ability to enhance binding affinity and metabolic stability, which are critical factors in the development of effective pharmaceuticals.

In recent years, there has been a growing interest in fluorinated compounds due to their potential advantages over non-fluorinated analogs. The introduction of fluorine atoms into organic molecules can lead to improved pharmacokinetic profiles, including enhanced lipophilicity, reduced metabolic clearance, and increased resistance to enzymatic degradation. These properties make fluorinated compounds particularly valuable in the design of drugs that require prolonged half-lives or targeted delivery systems.

The synthesis of 1-(2,5-difluorophenyl)methanesulfonyl-3methanesulfonylpyrrolidine involves a series of well-defined chemical transformations that highlight the synthetic capabilities of modern organic chemistry. The process typically begins with the preparation of the fluorinated aromatic precursor, followed by functionalization with sulfonyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve high yields and purity levels.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including signal transduction, cell growth, and division. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The structural features of 1-(2,5-difluorophenyl)methanesulfonyl-3methanesulfonylpyrrolidine, particularly the presence of multiple sulfonyl groups and a fluorinated aromatic ring, suggest that it may interact effectively with kinase active sites.

Recent studies have demonstrated the efficacy of sulfonylated pyrrolidine derivatives as kinase inhibitors. These compounds have shown promise in preclinical trials for their ability to disrupt aberrant signaling pathways associated with cancer and inflammatory diseases. The fluorine atoms in the aromatic ring further enhance their binding affinity by participating in hydrophobic interactions and π-stacking effects with the target protein.

The compound's potential extends beyond kinase inhibition. Its unique structural motifs also make it a suitable scaffold for developing other types of bioactive molecules. Researchers have explored its use as an intermediate in the synthesis of more complex pharmacophores designed to interact with receptors or enzymes involved in neurological disorders, infectious diseases, and metabolic conditions.

The pharmacological evaluation of 1-(2,5-difluorophenyl)methanesulfonyl-3methanesulfonylpyrrolidine has revealed several interesting properties that contribute to its appeal as a drug candidate. In vitro studies have shown that it exhibits moderate potency against various kinases, with selectivity profiles that could be advantageous for clinical applications. Additionally, preliminary toxicity assessments indicate that it is well-tolerated at relevant concentrations, suggesting a favorable safety profile.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology techniques. The case of 1-(2,5-difluorophenyl)methanesulfonyl-3methanesulfonylpyrrolidine exemplifies how these disciplines intersect to create innovative solutions for unmet medical needs. By leveraging cutting-edge synthetic methodologies and biophysical tools, researchers can optimize the compound's properties to enhance its therapeutic potential.

The future prospects for this compound are promising. Ongoing research aims to refine its chemical structure through computational modeling and high-throughput screening to identify derivatives with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality.

In conclusion, 1-(2,5-difluorophenyl)methanesulfonyl-3methanesulfonylpyrrolidine, identified by CAS number 1705767-22-1, represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for developing new treatments for various diseases. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to human health.